Cas no 29850-95-1 (Benzeneacetonitrile, a-(1-ethylpropyl)-a-methyl-)
29850-95-1 structure
Product Name:Benzeneacetonitrile, a-(1-ethylpropyl)-a-methyl-
Benzeneacetonitrile, a-(1-ethylpropyl)-a-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, a-(1-ethylpropyl)-a-methyl-
- 3-ethyl-2-methyl-2-phenylpentanenitrile
- 3-Aethyl-2-methyl-2-phenylvaleronitril
- 3-Aethyl-2-methyl-2-phenyl-valeronitril
- 3-ethyl-2-methyl-2-phenyl-valeronitrile
- AC1L5PI7
- AC1Q4QNX
- AG-J-53547
- AR-1F3081
- CTK4G3911
- NSC129388
- NSC-129388
- 29850-95-1
- DTXSID70299308
-
- Inchi: 1S/C14H19N/c1-4-12(5-2)14(3,11-15)13-9-7-6-8-10-13/h6-10,12H,4-5H2,1-3H3
- InChI Key: NFWYEPLNJQZCAI-UHFFFAOYSA-N
- SMILES: N#CC(C)(C1C=CC=CC=1)C(CC)CC
Computed Properties
- Exact Mass: 201.15187
- Monoisotopic Mass: 201.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
- LogP: 3.90408
Benzeneacetonitrile, a-(1-ethylpropyl)-a-methyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
29850-95-1 (Benzeneacetonitrile, a-(1-ethylpropyl)-a-methyl-) Related Products
- 3893-23-0(2-Cyclohexyl-2-phenylacetonitrile)
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- 13706-68-8(Phenylsuccinonitrile)
- 77-57-6(1-Phenylcyclopentanecarbonitrile)
- 2201-23-2(1-Phenyl-1-cyclohexanecarbonitrile)
- 5336-57-2(2-Ethyl-2-phenylbutyronitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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